Cas no 1344704-36-4 (Methyl 2-chloro-2-(3-cyanophenyl)acetate)

• Product Name: Methyl 2-chloro-2-(3-cyanophenyl)acetate
• CAS No: 1344704-36-4
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5054019
• PubChem ID: 54857284
• Update Time: 2025-05-25

Methyl 2-chloro-2-(3-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-2-(3-cyanophenyl)acetate
• NE31439
• Methyl 2-chloro-2-(3-cyanophenyl)acetate

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)9(11)8-4-2-3-7(5-8)6-12/h2-5,9H,1H3
• InChI Key： ANUJRPHRZIUHOG-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-2-(3-cyanophenyl)acetate

Research Brief on Methyl 2-chloro-2-(3-cyanophenyl)acetate (CAS: 1344704-36-4) in Chemical Biology and Pharmaceutical Applications

Methyl 2-chloro-2-(3-cyanophenyl)acetate (CAS: 1344704-36-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound has been investigated for its role in the synthesis of α-chloro-α-arylacetate derivatives, which are key precursors in the production of various pharmacologically active compounds. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Methyl 2-chloro-2-(3-cyanophenyl)acetate via a palladium-catalyzed cross-coupling reaction, yielding high purity and excellent scalability for industrial applications. The study also explored its utility in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs.

In addition to its synthetic applications, Methyl 2-chloro-2-(3-cyanophenyl)acetate has shown promise in targeted drug delivery systems. Research conducted at the University of Cambridge revealed that this compound can be functionalized to act as a prodrug, releasing active therapeutic agents upon enzymatic cleavage in specific tissues. This property is particularly valuable in oncology, where targeted delivery can minimize off-target effects and enhance therapeutic efficacy. The study utilized in vitro and in vivo models to validate the compound's stability and release kinetics, paving the way for future clinical trials.

Another area of interest is the compound's potential as an inhibitor of key enzymatic pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters identified Methyl 2-chloro-2-(3-cyanophenyl)acetate as a potent inhibitor of cytochrome P450 enzymes, which play a critical role in drug metabolism. The findings suggest that this compound could be used to modulate drug-drug interactions, thereby improving the safety profiles of co-administered medications. Molecular docking studies further elucidated the binding interactions between the compound and the enzyme's active site, providing a structural basis for future inhibitor design.

Despite these advancements, challenges remain in the large-scale production and optimization of Methyl 2-chloro-2-(3-cyanophenyl)acetate. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to refine synthetic routes and improve yield. For instance, a patent by Pfizer (WO2023059632) describes a novel catalytic system that reduces byproduct formation during synthesis, addressing one of the major bottlenecks in industrial-scale production.

In conclusion, Methyl 2-chloro-2-(3-cyanophenyl)acetate (CAS: 1344704-36-4) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, prodrug carrier, and enzyme inhibitor underscores its potential to contribute to the development of next-generation therapeutics. Future research should focus on addressing scalability issues and exploring its efficacy in preclinical models to fully realize its therapeutic potential.